molecular formula C9H14O3 B8659335 Methyl 2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate

Methyl 2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate

Cat. No.: B8659335
M. Wt: 170.21 g/mol
InChI Key: LEPHDUWNLOXRHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14O3

Molecular Weight

170.21 g/mol

IUPAC Name

methyl 2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate

InChI

InChI=1S/C9H14O3/c1-8(7(10)11-2)9(12-8)5-3-4-6-9/h3-6H2,1-2H3

InChI Key

LEPHDUWNLOXRHK-UHFFFAOYSA-N

Canonical SMILES

CC1(C2(O1)CCCC2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

9.3 g (0.11 mol) of cyclopentanone and 13.5 g (0.11 mol) of methyl 2-chloropropionate are cooled to 0 to 2° C.; at this temperature, 13.6 g (0.12 mol) of potassium tert-butylate suspended in 200 ml of tetrahydrofuran are added slowly dropwise with stirring over a period of about 90 minutes, after which the mixture is stirred for a further 60 minutes without cooling. A little water is added to the reaction mixture, which is subjected to extraction with diethyl ether; the organic phase is dried over sodium sulfate, the drying agent is filtered off, and evaporation of the solvent gives 10.6 g of methyl 2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate, which can be employed without further purification in the subsequent stage (see b).
Quantity
9.3 g
Type
reactant
Reaction Step One
Quantity
13.5 g
Type
reactant
Reaction Step One
Quantity
13.6 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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